Cas no 3958-13-2 (S-Cyanoethyl-L-cysteine)

S-Cyanoethyl-L-cysteine Properties

Names and Identifiers

• L-Cysteine,S-(2-cyanoethyl)-
• S-Cyanoethyl-L-cysteine
• 2-Amino-3-(2-cyano-ethylsulfanyl)-propionic Acid
• S-(2-Cyano-aethyl)-L-cystein
• S-(2-cyanoethyl)cysteine
• S-(2-cyanoethyl)-L-cysteine
• S-CYANOETHYLCYSTEINE
• (2R)-2-amino-3-(2-cyanoethylsulfanyl)propanoic acid
• 3958-13-2
• (R)-2-Amino-3-((2-cyanoethyl)thio)propanoic acid
• 2-Cycy
• AKOS006237853
• DTXSID20960192
• L-Cysteine, S-(2-cyanoethyl)-
• (2R)-2-AMINO-3-[(2-CYANOETHYL)SULFANYL]PROPANOIC ACID
• L-Cysteine, S-(2-cyanoethyl)-; Alanine, 3-[(2-cyanoethyl)thio]-, L- (8CI); S-(2-Cyanoethyl)cysteine; S-(2-Cyanoethyl)-L-cysteine
• cysteine, S-cyanoethyl-
• DTXCID101388054
• DB-266729
• +Expand

• InChIKey： AIFKTVSJRSBYCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10N2O2S/c7-2-1-3-11-4-5(8)6(9)10/h5H,1,3-4,8H2,(H,9,10)
• SMILES： C(CCSCC(C(O)=O)N)#N

Computed Properties

• Exact Mass: 174.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 174.046
• Heavy Atom Count: 11
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Topological Polar Surface Area: 112A^2

Experimental Properties

• LogP: 0.74548
• PSA: 112.41000
• Refractive Index: 1.553
• Boiling Point: 400.9ºC at 760mmHg
• Melting Point: 174-1780C
• Flash Point: 196.3ºC
• Density: 1.303g/cm3

S-Cyanoethyl-L-cysteine Security Information

S-Cyanoethyl-L-cysteine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%